Cas no 1251616-82-6 (6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251616-82-6
• MF: C₁₉H₁₇FN₂O₃S
• MW: 372.413286924362
• CID: 5434257
• Update Time: 2025-05-20

6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (6-fluoro-1,1-dioxo-4-phenyl-1$l^{6},4-benzothiazin-2-yl)-pyrrolidin-1-ylmethanone
• 6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C19H17FN2O3S/c20-14-8-9-17-16(12-14)22(15-6-2-1-3-7-15)13-18(26(17,24)25)19(23)21-10-4-5-11-21/h1-3,6-9,12-13H,4-5,10-11H2
• InChI Key： RLNZGFGADOOOTJ-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C([H])C(=C([H])C=2N(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)F)(=O)=O

Computed Properties

• Exact Mass: 372.094
• Monoisotopic Mass: 372.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1A^2

Additional information on 6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1251616-82-6)

6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzothiazine class, which is well-known for its role in medicinal chemistry as a scaffold for developing drugs targeting various diseases. The presence of a fluoro group, a phenyl ring, and a pyrrolidine-1-carbonyl moiety in its structure contributes to its distinctive chemical properties and reactivity, making it a promising candidate for further investigation.

The chemical structure of this compound can be described as a fused heterocyclic system consisting of a benzothiazine core with additional functional groups. The fluoro substituent at the 6-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The phenyl ring at the 4-position introduces additional electronic and steric effects, influencing the compound's interactions with biological targets. Moreover, the pyrrolidine-1-carbonyl group at the 2-position serves as a key pharmacophore, contributing to the compound's binding affinity and specificity.

In recent years, there has been growing interest in benzothiazine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The structural motif of benzothiazine is particularly valuable because it can mimic natural products and bioactive molecules, facilitating the development of novel therapeutic agents.

One of the most compelling aspects of 6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione is its potential as an intermediate in the synthesis of more complex pharmacological entities. Researchers have leveraged its reactive sites to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the pyrrolidine-1-carbonyl position have been explored to improve binding interactions with target enzymes or receptors. Similarly, the fluoro group has been strategically incorporated to modulate metabolic pathways and enhance drug bioavailability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). In the case of 6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione, the fluorine atom at the 6-position is expected to enhance its lipophilicity and resistance to metabolic degradation, thereby improving its therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions between appropriate precursors to form the benzothiazine core, followed by functional group transformations such as fluorination and introduction of the pyrrolidine-1-carbonyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex carbon-carbon bonds efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies have revealed that the fluoro, phenyl, and pyrrolidine-1-carbonyl groups play critical roles in stabilizing interactions with receptors or enzymes. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers can predict binding affinities and optimize lead structures for improved pharmacological activity.

The pharmacological evaluation of 6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione has shown promising results in preclinical studies. Initial experiments have demonstrated its ability to modulate key signaling pathways involved in inflammation and neuroprotection. For example, derivatives of this compound have exhibited anti-inflammatory effects by inhibiting cytokine production and reducing oxidative stress. Additionally, preclinical data suggest that it may have neuroprotective properties by scavenging reactive oxygen species and preventing neuronal damage.

The development of new therapeutic agents relies heavily on understanding their interaction with biological systems at both molecular and cellular levels. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the structure-function relationships of this compound. These methods provide detailed insights into its conformational dynamics and binding modes with biological targets.

The future prospects for 6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione are promising as ongoing research continues to uncover new applications for benzothiazine derivatives. Researchers are exploring novel synthetic strategies to generate libraries of analogs with tailored pharmacological properties. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics are being employed to accelerate drug discovery efforts.

In conclusion,6-fluoro-4-phenyl-2-(pyrrolidine-1-carbonyl)-4H-lambda6 H-lambda b enzothia z ine - 11 - dione (CAS No . 1251616 - 82 - 6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities . Its synthesis , characterization , and pharmacological evaluation underscore its value as a lead compound for developing novel therapeutic agents . As research progresses , this compound is expected to contribute substantially to advancements in drug discovery and development .